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Compound of Interest

(R)-Azetidine-2-carboxylic acid
Compound Name:
hydrochloride

Cat. No.: B581965

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is paramount for ensuring safety and environmental compliance. This
guide provides detailed procedures for the safe disposal of (R)-Azetidine-2-carboxylic acid
hydrochloride, addressing conflicting safety information and outlining a conservative approach
to its waste management.

Hazard Assessment and Regulatory Overview

(R)-Azetidine-2-carboxylic acid hydrochloride is a non-proteinogenic amino acid. While
some Safety Data Sheets (SDS) for similar compounds, such as D- and L-Azetidine-2-
carboxylic acid, do not classify them as hazardous under OSHA, other toxicological information
indicates that azetidine-2-carboxylic acid can be toxic and teratogenic.[1][2][3][4][5][6] This is
because it can be misincorporated into proteins in place of proline.[1][4][6]

Given this conflicting information, it is prudent to handle and dispose of (R)-Azetidine-2-
carboxylic acid hydrochloride as a hazardous waste. This approach ensures the highest
level of safety and compliance with regulations set forth by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7]

Key Regulatory Considerations:
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Regulation

Description

Relevance to (R)-
Azetidine-2-carboxylic acid
hydrochloride

RCRA (Resource Conservation

and Recovery Act)

The principal federal law in the
United States governing the
disposal of solid and

hazardous waste.[7]

While not specifically listed as
a hazardous waste, the toxic
potential of this compound
warrants its management
under RCRA guidelines for
hazardous waste to ensure

"cradle-to-grave" management.

[7]

Hazardous Waste

Characteristics

Wastes are deemed
hazardous if they exhibit at
least one of four

characteristics: ignitability,

corrosivity, reactivity, or toxicity.

[7]

Due to its toxic potential, (R)-
Azetidine-2-carboxylic acid
hydrochloride should be
treated as a toxic hazardous

waste.

Laboratory Waste

Management Rules

Institutions must adhere to
specific protocols for the

accumulation, storage, and
disposal of chemical waste

generated in laboratories.[8][9]

Proper labeling, segregation,
and containment in a
designated Satellite
Accumulation Area (SAA) are

mandatory.[9]

Experimental Protocols for Disposal

The following step-by-step protocol should be followed for the disposal of (R)-Azetidine-2-

carboxylic acid hydrochloride and its contaminated materials.

2.1 Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE:

o Safety goggles or glasses

o Chemical-resistant gloves (e.g., nitrile)
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e Laboratory coat
2.2 Waste Segregation and Collection

o Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible
container for collecting solid (R)-Azetidine-2-carboxylic acid hydrochloride waste. The
original container can be used if it is in good condition.[10]

e Labeling: The container must be labeled with the words "Hazardous Waste" and the full
chemical name: "(R)-Azetidine-2-carboxylic acid hydrochloride".[10] Do not use
abbreviations. The date of waste accumulation should also be on the label.

e Solid Waste: For the pure compound or residues, carefully transfer the solid waste into the
designated hazardous waste container. Avoid creating dust. If a small spill occurs, sweep it
up and place it in the container.[2]

o Contaminated Materials: Any materials contaminated with (R)-Azetidine-2-carboxylic acid
hydrochloride, such as weighing paper, gloves, or pipette tips, should also be placed in the
same hazardous waste container.

e Aqueous Solutions: Do not dispose of aqueous solutions containing this chemical down the
drain.[10] Collect them in a separate, labeled hazardous waste container for liquid waste.
The container should be compatible with aqueous solutions and properly sealed.

2.3 Storage in a Satellite Accumulation Area (SAA)

o Location: Store the sealed hazardous waste container in a designated Satellite Accumulation
Area within the laboratory.[9][11] This area must be at or near the point of generation and
under the control of the laboratory personnel.

» Container Management: Keep the waste container closed except when adding waste.[9]

e Segregation: Ensure the container is stored separately from incompatible materials, such as
strong oxidizing agents and strong acids.[2][3]

2.4 Request for Disposal
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o Contact Environmental Health and Safety (EHS): Once the waste container is full or you are
ready to have it removed, contact your institution's Environmental Health and Safety (EHS)
department to arrange for a pickup.[8][9]

o Documentation: Complete any required waste disposal forms provided by your EHS office.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-
Azetidine-2-carboxylic acid hydrochloride.
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Disposal decision workflow for (R)-Azetidine-2-carboxylic acid hydrochloride.
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By following these procedures, laboratory personnel can ensure the safe and compliant
disposal of (R)-Azetidine-2-carboxylic acid hydrochloride, thereby protecting themselves,
their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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